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Compound of Interest

Compound Name: Z-Phe-Arg-PNA

Cat. No.: B12384320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of Z-Phe-Arg-pNA (Nα-Carbobenzoxy-L-phenylalanyl-L-arginine-p-nitroanilide) stock solutions.

Z-Phe-Arg-pNA is a chromogenic substrate widely used in enzymatic assays to determine the

activity of various proteases, including cathepsins, papain, trypsin, and plasma kallikrein.[1][2]

The enzymatic cleavage of the amide bond releases the chromophore p-nitroaniline (pNA),

which can be quantified spectrophotometrically.

Quantitative Data Summary
The physicochemical properties of Z-Phe-Arg-pNA are summarized in the table below. It is

crucial to distinguish between the free peptide and its hydrochloride salt, as their molecular

weights differ, which will affect the calculations for preparing stock solutions.
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Property Z-Phe-Arg-pNA Z-Phe-Arg-pNA · HCl

Molecular Formula C₂₉H₃₃N₇O₆[3] C₂₉H₃₃N₇O₆ · HCl[4][5]

Molecular Weight ( g/mol ) 575.62[6] 612.09[4][5]

Appearance White to off-white powder[6] Lyophilized or crystalline solid

Purity (Typical) ≥95% (HPLC)[3] ≥99% (TLC)[1]

Solubility
Soluble in DMSO and

Methanol (50 mg/mL)[1]

Soluble in DMSO and

Methanol[1]

Long-term Storage (Powder) -20°C or -80°C[3][6] -20°C[1][7]

Stock Solution Storage
-80°C (up to 6 months); -20°C

(up to 1 month)[6]

-80°C (up to 6 months); -20°C

(up to 1 month)

Experimental Protocol: Preparation of a 10 mM Z-
Phe-Arg-pNA Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of Z-Phe-Arg-pNA. The

procedure should be performed in a laboratory setting using appropriate personal protective

equipment (PPE).

Materials:

Z-Phe-Arg-pNA or Z-Phe-Arg-pNA · HCl powder

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips

Analytical balance

Procedure:
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Determine the Form of Z-Phe-Arg-pNA: Verify from the product vial or certificate of analysis

whether you have the free peptide (MW: 575.62 g/mol ) or the hydrochloride salt (MW:

612.09 g/mol ). This is critical for accurate molarity calculations.

Mass Calculation: To prepare 1 mL of a 10 mM stock solution, calculate the required mass of

the Z-Phe-Arg-pNA powder using the following formula:

Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

For Z-Phe-Arg-pNA (MW = 575.62): Mass (mg) = 10 mM x 1 mL x 575.62 / 1000 = 5.76

mg

For Z-Phe-Arg-pNA · HCl (MW = 612.09): Mass (mg) = 10 mM x 1 mL x 612.09 / 1000 =

6.12 mg

Weighing the Powder: Carefully weigh the calculated amount of Z-Phe-Arg-pNA powder

using an analytical balance. Transfer the powder to a sterile microcentrifuge tube.

Dissolution: a. Add the desired volume of anhydrous DMSO to the microcentrifuge tube

containing the powder. For a 10 mM solution using the masses calculated above, you would

add 1 mL of DMSO. b. Tightly cap the tube and vortex thoroughly for 1-2 minutes until the

powder is completely dissolved. Gentle warming to 37°C and brief sonication may aid in the

dissolution of the hydrochloride salt.[8]

Aliquoting and Storage: a. To avoid repeated freeze-thaw cycles, which can degrade the

peptide, it is highly recommended to aliquot the stock solution into smaller, single-use

volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes.[6] b. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[6]

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the experimental workflow for preparing the Z-Phe-Arg-pNA
stock solution and its application in a typical protease activity assay.
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Stock Solution Preparation

Start

Weigh Z-Phe-Arg-pNA Powder

Dissolve in DMSO

Vortex to Mix

Aliquot into smaller volumes

Store at -20°C or -80°C
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Protease Activity Assay

Protease
(e.g., Cathepsin L)

Enzymatic Cleavage

Z-Phe-Arg-pNA
(Colorless)

Z-Phe-Arg + p-Nitroaniline (pNA)
(Yellow Product)

Measure Absorbance
at 405-410 nm

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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